6-azidohexanoic Acid

• IUPAC Name: 6-azidohexanoic acid
• InChI: InChI=1S/C6H11N3O2/c7-9-8-5-3-1-2-4-6(10)11/h1-5H2,(H,10,11)
• InChI Key: JCORXJUUSVCJEP-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)O)CCN=[N+]=[N-]
• Molecular Formula: C6H11N3O2
• DSSTOX Substance ID: DTXSID90452913
• Molecular Weight: 157.17 g/mol
• CAS RN: 79598-53-1

Description

6-Azidohexanoic acid is a six-carbon saturated fatty acid with an ω-terminal azide group. This building block can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC), forming a stable amide bond.

Synthesis Analysis

The terminal azide group of this compound allows conjugation with compounds containing alkyne groups through a copper (I)-catalyzed cycloaddition reaction, also known as click chemistry. This makes it useful for crosslinking, synthesis of chemical probes, and other bioconjugation strategies.

Molecular Structure Analysis

The empirical formula of this compound is C6H11N3O2. It has a molecular weight of 157.17 g/mol. The InChI key is JCORXJUUSVCJEP-UHFFFAOYSA-N.

Chemical Reactions Analysis

The terminal azide group of this compound can react with compounds containing alkyne groups through a copper (I)-catalyzed cycloaddition reaction. This reaction is also known as click chemistry.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a refractive index of n/D 1.463. It is soluble in DMF, DMSO, THF, chloroform, and dichloromethane. It has a density of 1.074 g/mL.

Scientific Research Applications

• Role in Structure of Molecules : 6-aminohexanoic acid, a derivative of 6-azidohexanoic Acid, plays a significant role in chemical synthesis of modified peptides and in the polyamide synthetic fibers industry. It is also often used as a linker in biologically active structures (Markowska, Markowski, & Jarocka-Karpowicz, 2021).

• Photoaffinity Labeling of Proteins : Azido analogues of certain compounds, which can be related to this compound, have been used in photoaffinity labeling of proteins. This helps in identifying molecular targets of specific biochemical receptors (Palmer et al., 2007).

• Synthesis Methodology : Research on the synthesis of 6-aminohexanoic acid through sulfuric acid hydrolysis of caprolactam has been conducted. This synthesis is important for applications in various chemical processes (Arinushkina, Krylov, Kotelnikova, & Gerasimov, 2020).

• Corneal Penetration for Therapeutic Use : Studies on the corneal penetration of 6-aminohexanoic acid, a related compound, indicate its potential in maintaining therapeutic levels in the anterior chamber of the eye (Campbell, Neault, & Brubaker, 1976).

• Gel Combustion Synthesis : 6-aminohexanoic acid has been used as a fuel in the gel combustion synthesis of spinel ferrites. This innovative application shows its versatility in materials science (Chavarriaga et al., 2020).

• Synthesis of Heterobifunctional Reagents : The synthesis of photoreactive heterobifunctional reagents derived from hexanoic acid, closely related to this compound, has been described. These compounds are crucial in biochemical research for modifying biomolecules like proteins (Dupuis & Radwan, 1983).

• Bioimaging Applications : 6-aminohexanoic acid has been used in the preparation of high-quality water-soluble and surface-functionalized upconversion nanocrystals. These nanocrystals are valuable for fluorescence bioimaging, demonstrating the compound's applicability in advanced imaging techniques (Cao et al., 2011).

Mechanism of Action

Target of Action

6-Azidohexanoic acid is a six-carbon saturated fatty acid with an ω-terminal azide group . This compound primarily targets compounds containing alkyne groups . The azide group in this compound can react with these alkyne groups, forming a stable triazole linkage .

Mode of Action

The mode of action of this compound involves a copper (I)-catalyzed cycloaddition reaction, also known as click chemistry . This reaction allows the azide group of this compound to conjugate with compounds containing alkyne groups . Additionally, the terminal carboxylic acid of this compound can react with primary amine groups in the presence of activators such as EDC or DCC, forming a stable amide bond .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the formation of stable triazole linkages and amide bonds . These reactions facilitate the synthesis of complex molecules, enabling various bioconjugation strategies .

Pharmacokinetics

The solubility of this compound in various solvents such as dmf, dmso, thf, chloroform, and dichloromethane suggests that it may have good bioavailability.

Result of Action

The result of the action of this compound is the formation of stable triazole linkages and amide bonds . This enables the synthesis of complex molecules and facilitates various bioconjugation strategies, including crosslinking and the synthesis of chemical probes .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the copper (I)-catalyzed cycloaddition reaction (click chemistry) requires a well-ventilated environment . Additionally, the compound should be stored at temperatures between -15°C to -25°C to maintain its stability and efficacy. The compound’s reactivity can also be affected by moisture, so it should be allowed to equilibrate to room temperature before opening to avoid moisture condensation .

Safety and Hazards

6-Azidohexanoic acid is classified as a skin irritant (Category 2), eye irritant (Category 2A), and specific target organ toxicity - single exposure (Category 3), Respiratory system. It is advised to avoid breathing dust, gas or vapours, and contact with skin and eye. Use of personal protective equipment, chemical impermeable gloves, and adequate ventilation is recommended.

Synthesis routes and methods I

Procedure details

Ethyl 6-azidohexanoate (8.59 g, 44.8 mmol) and KOH (13.0 g, 0.231 mol) were dissolved into a mixture of 120 ml of water and 180 ml of MeOH. The solution was stirred at 0° C. for 2 hrs then MeOH was removed in vacuo. The aqueous layer was extracted by CHCl3 (2×100 ml), acidified to pH=1 by 2N aqueous HCl and extracted by Et2O (2×100 ml). The organic layers were combined, washed with water (100 ml) and dried over Na2SO4. After filtration and evaporation of solvent, 6-azidohexanoic acid (6.56 g, 93%) was obtained as a colorless oil.

Synthesis routes and methods II

Procedure details

The above compound was prepared by a literature procedure [W. M. Rothe and K. Gehrke, Makromol Chem. 83, 1 (1965)] as follows: To a solution of 6-bromohexanoic acid (21.6 g, 0.11 mol) in 3.3N sodium hydroxide (33.3 ml) was added sodium azide (8.33 g, 1.27 mol) and the mixture stirred at room temperature for 5 min. Ether (5 ml) was then added and the reaction mixture was refluxed for 6 h, cooled to room temperature and acidified with 2N H2SO4 to pH 2. The oily layer which formed was separated and the aqueous layer extracted with ether (25 ml). The organic extract was combined with the oily layer and the resulting solution dried (Na2SO4) and evaporated to yield 14.5 g (83.6%) of title compound as an oil; ir (neat) νmax : 2097 (N3), 1708 cm-1 (C=O); 1Hmr (CDCl3) δ: 1.2-2.0 (m, 6H, 3CH2), 2.4 (m, 2H,--CH2CO--), 3.3 (m, 2H, CH2N3), 11.5 (s, 1H, CO2H).

Synthesis routes and methods III

Procedure details

AHA was synthesized following a reported method with modifications. To methyl 6-azidohexanoate (3.4 g, 20 mmol) in 20 ml of mixture of MeOH/H2O (4/1 v/v) LiOH (2.5 g, 60 mmol) was added. After being stirred for 5 h at room temperature, the reaction mixture was poured into brine and washed with hexane to remove unreacted Ester. The aqueous fraction was acidified with HCl, extracted with ethyl acetate. Combined organic fractions were washed with brine and died over MgSO4. Ethyl acetate was removed under reduced pressure that resulted to transparent liquid. Yield 93%.

Q & A

Q1: Why is 6-azidohexanoic acid particularly useful for labeling large peptides like pHLIP?

A1: Traditional methods for radiolabeling peptides with fluorine-18 ([18F]) often struggle with larger molecules. The research highlights the successful use of this compound as a linker, attached to the N-terminus of the pHLIP peptide []. This allows for a two-step labeling approach: First, a novel [18F]-labeled prosthetic group (6-[18F]fluoro-2-ethynylpyridine) is synthesized. Then, the azide group on the modified pHLIP readily reacts with the alkyne group of the prosthetic group via CuAAC "click chemistry" []. This strategy simplifies the [18F] labeling of large peptides, offering a more efficient and reliable alternative for developing potential PET tracers [].

Q2: Besides peptide labeling, what other applications utilize the "click" reactivity of this compound?

A2: The research demonstrates the versatility of this compound in various applications:

• Multimerization of bioactive peptides: By attaching multiple this compound-modified peptides to a scaffold containing multiple alkyne groups, researchers can create multivalent constructs []. This has implications for enhancing binding affinity and potentially improving the efficacy of peptide-based therapeutics.
• Synthesis of polymer monolithic columns: this compound can be incorporated into polymer monoliths during their synthesis via a "one-pot" process combining free radical polymerization and CuAAC "click" chemistry []. This allows for the facile creation of stationary phases for capillary liquid chromatography with tunable properties, enabling separations based on hydrophobic, hydrophilic, and cation-exchange interactions [].
• Development of water-soluble drug conjugates: this compound can be used to conjugate a therapeutic molecule like camptothecin (CPT) to a water-soluble polymer, such as polyoxetane []. This approach enhances the water solubility and cytocompatibility of the drug while retaining its activity [].

Q3: Are there any concerns regarding the stability of this compound-containing compounds?

A4: The research on [18F]-labeled pHLIP provides data on the in vitro stability of the conjugate []. The results show that [18F]-D-WT-pHLIP, containing the this compound linker and the triazole ring, remained remarkably stable in both human and mouse plasma over 120 minutes []. This stability is crucial for its potential use as a PET tracer and suggests that the incorporation of this compound does not necessarily compromise the stability of the final conjugate.